Cas no 796067-63-5 (3-chloro-5-ethoxy-4-hydroxyBenzonitrile)

• Product Name: 3-chloro-5-ethoxy-4-hydroxyBenzonitrile
• CAS No: 796067-63-5
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• MDL: MFCD02256055
• CID: 2118304
• PubChem ID: 2455014
• Update Time: 2025-04-21

3-chloro-5-ethoxy-4-hydroxyBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-ethoxy-4-hydroxyBenzonitrile
• Benzonitrile, 3-chloro-5-ethoxy-4-hydroxy-
• LS-12212
• CS-0223631
• 796067-63-5
• HMS1719H20
• DB-075604
• 999-586-7
• MFCD02256055
• ALBB-032706
• EN300-11609
• AKOS000304408
• G58229
• WGB06763
• Z57052890

• MDL： MFCD02256055
• Inchi： 1S/C9H8ClNO2/c1-2-13-8-4-6(5-11)3-7(10)9(8)12/h3-4,12H,2H2,1H3
• InChI Key： BJQSBBHDXHABFK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1O)OCC

Computed Properties

• Exact Mass: 197.0243562Da
• Monoisotopic Mass: 197.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų